Cas no 2757955-87-4 (2-Fluoro-5-(fluorosulfonyl)-4-methoxybenzoic acid)

• Product Name: 2-Fluoro-5-(fluorosulfonyl)-4-methoxybenzoic acid
• CAS No: 2757955-87-4
• MF: C₈H₆F₂O₅S
• MW: 252.192048549652
• CID: 5922636
• PubChem ID: 165845592
• Update Time: 2025-10-21

2-Fluoro-5-(fluorosulfonyl)-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(fluorosulfonyl)-4-methoxybenzoic acid
• EN300-27116697
• 2757955-87-4
• 2-Fluoro-5-(fluorosulfonyl)-4-methoxybenzoic acid

• Inchi： 1S/C8H6F2O5S/c1-15-6-3-5(9)4(8(11)12)2-7(6)16(10,13)14/h2-3H,1H3,(H,11,12)
• InChI Key： OHOYCZJVRHWFLK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C(=CC=1OC)F)(=O)(=O)F

Computed Properties

• Exact Mass: 251.99040079g/mol
• Monoisotopic Mass: 251.99040079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89Ų

Additional information on 2-Fluoro-5-(fluorosulfonyl)-4-methoxybenzoic acid

2-Fluoro-5-(Fluorosulfonyl)-4-Methoxybenzoic Acid: A Comprehensive Overview

2-Fluoro-5-(fluorosulfonyl)-4-methoxybenzoic acid, with the CAS number 2757955-87-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structural features, which include a benzoic acid backbone substituted with fluorine, a fluorosulfonyl group, and a methoxy group. These substituents not only influence the compound's physical and chemical properties but also play a pivotal role in its potential applications.

The synthesis of 2-Fluoro-5-(fluorosulfonyl)-4-methoxybenzoic acid involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the integrity of the functional groups. This has made the compound more accessible for research and development purposes.

In terms of pharmacological applications, 2-Fluoro-5-(fluorosulfonyl)-4-methoxybenzoic acid has shown promise as a potential lead compound in drug discovery programs targeting various diseases. Its fluorinated sulfonyl group is known to enhance bioavailability and stability, making it an attractive candidate for anti-inflammatory and anti-cancer drug development. Recent studies have demonstrated that this compound exhibits selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as a novel therapeutic agent.

The methoxy group present in the molecule contributes to its lipophilicity, which is crucial for drug delivery systems. Researchers have explored the use of this compound as a building block for developing prodrugs and targeted drug delivery systems. The integration of this compound into nanotechnology-based platforms has shown improved efficacy in delivering therapeutic agents to specific tissues, minimizing systemic side effects.

From an environmental chemistry perspective, 2-Fluoro-5-(fluorosulfonyl)-4-methoxybenzoic acid has been studied for its biodegradation properties. Understanding its persistence in various environmental matrices is critical for assessing its ecological impact. Recent findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint. However, further studies are required to evaluate its behavior under anaerobic conditions and in different pH ranges.

In materials science, this compound has been investigated for its potential as a precursor in the synthesis of advanced materials such as polymers and ceramics. The presence of the sulfonyl group imparts unique thermal and mechanical properties to the resulting materials, making them suitable for high-performance applications. For example, recent research has highlighted its role in the development of flame-retardant polymers with enhanced thermal stability.

The CAS number 2757955-87-4 serves as a unique identifier for this compound within chemical databases and regulatory frameworks. This ensures accurate identification and traceability across various industries, from pharmaceuticals to industrial chemicals. Compliance with international standards for chemical safety data sheets (SDS) is essential to ensure safe handling and transportation of this compound.

In conclusion, 2-Fluoro-5-(fluorosulfonyl)-4-methoxybenzoic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.